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Compound of Interest

Compound Name: Niobium pentachloride

Cat. No.: B160892

This technical guide provides a comprehensive overview of the thermochemical data for
Niobium Pentachloride (NbCls), targeting researchers, scientists, and professionals in drug
development who may utilize this compound in various synthetic and developmental
processes. This document summarizes key quantitative data in structured tables, details
experimental methodologies for data acquisition, and presents a logical workflow for
thermochemical analysis.

Core Thermochemical Data

Niobium pentachloride is a yellow crystalline solid that serves as a versatile precursor in
niobium chemistry.[1] A thorough understanding of its thermochemical properties is crucial for
process optimization, reaction modeling, and ensuring safety in its application.

General Properties

Basic physical and chemical properties of Niobium Pentachloride are summarized in Table 1.

Table 1: General Properties of Niobium Pentachloride
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Property Value

Molecular Formula NbCls

Molar Mass 270.17 g/mol [1]
Appearance Yellow monoclinic crystals[2]
Density 2.75 g/lcm3[1]

Melting Point 204.7 °C[1]

Boiling Point 254 °CJ[1]

Solubility Decomposes in water[1]

Enthalpy, Entropy, and Gibbs Free Energy of Formation

The standard enthalpy of formation (AfH°), standard molar entropy (S°), and standard Gibbs
free energy of formation (AfG°) are fundamental parameters that define the stability and
reactivity of a compound. These values for Niobium Pentachloride in its solid and gaseous
states at 298.15 K are presented in Table 2.

Table 2: Standard Enthalpy, Entropy, and Gibbs Free Energy of Formation of Niobium
Pentachloride at 298.15 K

Phase AfH® (kJ/mol) S° (J/mol-K) AfG® (kJ/mol)

Solid -797.47[1][3] 214.05[1][3] -687.7[4]

Gas -703.33[3] 404.07[3] Not specified
Heat Capacity

The heat capacity (Cp) of a substance quantifies the amount of heat required to raise its
temperature by a certain amount. The molar heat capacity of Niobium Pentachloride has
been determined for its solid, liquid, and gaseous phases and can be expressed as a function
of temperature.

Table 3: Molar Heat Capacity of Niobium Pentachloride
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Phase Molar Heat Capacity (Cp) Temperature Range (K)

Solid C_p,solid = 35.35 cal/K-mol Not specified[5]

o C_p,liquid = 57.26 - 22.06 x -~
Liquid Not specified[5]
1073 T cal/K-mol

C p,gas=31.73-2.678 x 10°
Gas 300 - 600[5]
T-2 cal/K-mol

Note: The relationship for the liquid phase appears to have a typo in the source material and
should be used with caution.

Phase Change Data

The temperatures and enthalpies associated with phase transitions are critical for
understanding the behavior of Niobium Pentachloride under varying conditions.

Table 4: Phase Change Data for Niobium Pentachloride

Transition Temperature Enthalpy Change
Melting Point 204.7 °C (477.85 K)[1] AfusH: 33.9 kJ/mol[4]
Boiling Point 254 °C (527.15 K)[1] AvapH: 52.3 kJ/mol[4]
Sublimation Not specified AsubH°: 95 + 16 kJ/mol[6]

Experimental Protocols

The determination of the thermochemical data presented above relies on precise experimental
techniques. The following sections detail the methodologies for two key experimental
procedures.

Vapor Pressure Measurement via Quartz Bourdon-Type
Spiral Pressure Gauge

The vapor pressure of solid and liquid Niobium Pentachloride over a range of temperatures
has been measured using a quartz Bourdon-type spiral pressure gauge.[5][7] This direct
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method allows for the determination of thermodynamic properties such as enthalpies and
entropies of sublimation and evaporation.[7]

Apparatus: The experimental setup consists of a quartz Bourdon-type spiral pressure gauge
enclosed in a quartz chamber.[5] The sample of Niobium Pentachloride is placed in a
container connected to the inside of the spiral. The entire assembly is housed in a furnace with
independently controlled heating zones to maintain a precise temperature profile and prevent
condensation in cooler regions.[7] Temperature is measured using a calibrated thermocouple
immersed in the sample.[7]

Procedure:

o Sample Preparation: High-purity Niobium Pentachloride (e.g., 99.99%) is further purified by
sublimation in a stream of oxygen-free and dehydrated helium gas saturated with thionyl
chloride to remove any oxychloride and water impurities.[7] The purified salt is then distilled
into the sample container.

o System Sealing: The system containing the sample and the pressure gauge is sealed under
vacuum.[5]

o Measurement: The furnace is heated to the desired temperature, and the system is allowed
to reach thermal equilibrium. The pressure exerted by the vapor of Niobium Pentachloride
causes the quartz spiral to deflect. This deflection is measured, and the corresponding
pressure is determined.

o Data Collection: Pressure measurements are taken at various temperatures, covering both
the solid and liquid phases.[5] To ensure the reversibility of the measurements and the
absence of hysteresis in the gauge, the sample is subjected to repeated heating and cooling
cycles.[5]

o Data Analysis: The logarithm of the measured vapor pressure is plotted against the
reciprocal of the absolute temperature. From the slope of this plot, the enthalpy of
sublimation (for the solid phase) or vaporization (for the liquid phase) can be calculated
using the Clausius-Clapeyron equation. The entropy of these phase changes can also be
derived from the data.[7]
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Enthalpy Increment Measurement via Drop Calorimetry

Drop calorimetry is employed to measure the enthalpy increments of Niobium Pentachloride
in its condensed phases (solid and liquid) as a function of temperature.[8]

Apparatus: A drop calorimeter is used for this measurement. The core of the apparatus is a
calorimetric block maintained at a constant temperature (typically 298.15 K). The Niobium
Pentachloride sample is encapsulated in a container (e.g., a silica ampoule) and heated to a
known, elevated temperature in a furnace.

Procedure:

o Sample Preparation: A known mass of high-purity Niobium Pentachloride is sealed in an
evacuated capsule.

o Heating: The encapsulated sample is heated in a furnace to a precisely measured
temperature (T).

e Dropping: The heated capsule is then dropped into the calorimeter, which is at a known
reference temperature (T_ref, usually 298.15 K).

o Heat Measurement: The heat evolved as the sample and its container cool from T to T_ref is
measured by the calorimeter.

o Correction: The heat contribution from the capsule material is determined in separate
experiments and subtracted from the total measured heat to obtain the heat released by the
Niobium Pentachloride sample alone.

o Data Analysis: The enthalpy increment (H°_T - H°_298) is calculated from the measured
heat. By performing these measurements at various temperatures, an equation for the
enthalpy increment as a function of temperature can be derived.[8] The heat capacity at a
given temperature can then be determined by differentiating this equation with respect to
temperature.

Visualizations
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To illustrate the experimental and logical flow in determining the thermochemical properties of

Niobium Pentachloride, the following diagrams are provided.
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Caption: Workflow for the experimental determination of thermochemical data for Niobium

Pentachloride.
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Caption: Logical relationships between the different phases and thermochemical properties of
NbCls.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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